Cas no 1804273-14-0 (2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole)

• Product Name: 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole
• CAS No: 1804273-14-0
• MF: C₈H₇BrIN₃
• MW: 351.969752550125
• CID: 4824647
• Update Time: 2025-07-19

2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole

• Inchi： 1S/C8H7BrIN3/c9-3-4-1-6-7(2-5(4)10)13-8(11)12-6/h1-2H,3H2,(H3,11,12,13)
• InChI Key： JFWMMUZWCQRCRF-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=C1CBr)NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole

Comprehensive Overview of 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole (CAS No. 1804273-14-0)

2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole (CAS No. 1804273-14-0) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromomethyl and iodo functional groups, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its molecular structure, featuring a benzimidazole core, makes it a versatile building block for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for custom synthesis intermediates like 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole has surged, driven by advancements in precision medicine and small-molecule drug development. Researchers are increasingly exploring its potential in designing kinase inhibitors and anticancer agents, aligning with the growing focus on personalized therapies. The compound's halogenated properties also enhance its reactivity, enabling efficient cross-coupling reactions in medicinal chemistry workflows.

One of the most searched questions in the field revolves around the synthetic applications of benzimidazole derivatives. 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole addresses this interest by offering a robust platform for structure-activity relationship (SAR) studies. Its bromomethyl group facilitates further functionalization, while the iodo substituent allows for palladium-catalyzed coupling, a cornerstone of modern heterocyclic chemistry. These features make it invaluable for optimizing drug candidates with improved bioavailability and target specificity.

From an SEO perspective, keywords such as "benzimidazole synthesis," "halogenated heterocycles," and "drug discovery intermediates" are frequently associated with this compound. Analysts note rising trends in searches for "CAS 1804273-14-0 suppliers" and "2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole price," reflecting its commercial relevance. Additionally, discussions on green chemistry have spurred interest in sustainable methods for producing such intermediates, further elevating its profile in academic and industrial circles.

Quality control and analytical characterization of 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole are paramount, given its role in high-stakes research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. This aligns with the broader industry shift toward QC-driven synthesis, a topic frequently queried in scientific databases and forums.

In summary, 2-Amino-6-bromomethyl-5-iodo-1H-benzimidazole (CAS No. 1804273-14-0) exemplifies the intersection of innovative chemistry and therapeutic potential. Its adaptability in molecular design and alignment with research trends ensures its continued prominence in the evolving landscape of bioactive compounds.